![molecular formula As2O4Pb<br>Pb(AsO2)2<br>As2O4P B156253 Lead arsenite CAS No. 10031-13-7](/img/structure/B156253.png)
Lead arsenite
Overview
Description
Lead arsenite is a white powder . It is insoluble in water and is toxic by inhalation and ingestion .
Chemical Reactions Analysis
This compound is known to have weak oxidizing or reducing powers . Redox reactions can still occur, but these compounds are not water-reactive .Physical and Chemical Properties Analysis
This compound is a white powder that is insoluble in water . It has weak oxidizing or reducing powers .Scientific Research Applications
Toxicity and Organ Impact
Lead arsenite's impact on organ functions, particularly the liver and kidneys, has been a significant focus of research. Studies have shown that co-exposure to lead acetate and sodium arsenite can cause alterations in markers of liver and kidney functions, revealing enhanced toxicity when these compounds are combined. This effect was evidenced by significant increases in hepatic transaminases, alkaline phosphatase, blood urea nitrogen (BUN), creatinine concentration, and changes in serum proteins and glucose concentration, indicating potential hepatotoxicity and compromised kidney function (Adewale et al., 2018).
Neurotoxicity and Cellular Stress
Research has also pointed to the neurotoxic effects of this compound, particularly its role in oxidative stress and the activation of the MAPK signaling pathway. Exposure to this compound has been linked to the induction of oxidative stress markers and the alteration of brain enzymes and signaling pathways, suggesting its potential to cause neurodegeneration (Khedr & Talkan, 2022).
Cellular Defense Mechanisms
This compound's interaction with cellular defense mechanisms has been another area of interest. It has been observed that this compound can induce the expression of endoplasmic reticulum chaperones GRP78 and GRP94 in vascular endothelial cells through the JNK-AP-1 pathway, indicating a complex interplay between the toxic effects of this compound and the cellular defense mechanisms (Shinkai et al., 2010).
Reproductive and Developmental Effects
The influence of this compound on reproductive health and development has been another focal point. Studies have shown that exposure to this compound during the perinatal period can aggravate reproductive toxicity in male rats, affecting the weight of reproductive organs, sperm production, and fertility. This suggests a significant impact on reproductive health and potential for intergenerational effects (Sai Siva Ram et al., 2018).
Antioxidant and Protective Effects
Interestingly, research has also explored the potential protective and antioxidant effects against lead acetate-induced hepatic injury. For instance, Spirulina supplementation showed protective, antioxidant, and anti-apoptotic effects on lead acetate-induced hepatic damage, indicating a potential therapeutic application for mitigating the toxic effects of this compound (El-Tantawy, 2015).
Mechanism of Action
Arsenic, a component of lead arsenite, is known to induce metabolic disorders via multiple pathways . It initiates oxidative stress and inflammation, prevents the phosphorylation of Akt leading to the inhibition of PDK-1/Akt insulin signaling, thereby reducing GLUT4 translocation through the activation of Nrf2 .
Safety and Hazards
Lead arsenite is highly toxic and may be fatal if inhaled, ingested, or absorbed through the skin . It is also very toxic to aquatic life . Chronic exposure to this compound can cause a wide range of effects including hematological effects, neurological disturbances, gastrointestinal disorders, and kidney dysfunction .
Future Directions
Research on arsenic, a component of lead arsenite, has shown that differential susceptibility plays an important role in arsenic-induced disease manifestation . Future research is needed to clarify the effect of processing on the level of these contaminants in specific foods . Further advances in understanding the molecular basis of sequence-specific epigenetic responses to metals exposures, methods for handling exposure mixtures in a genome-wide analytic framework, and pipelines to facilitate collaborative testing will continue to advance the field .
Properties
IUPAC Name |
lead(2+);oxoarsinite | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2AsHO2.Pb/c2*2-1-3;/h2*(H,2,3);/q;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFOKPVUWYKONLQ-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][As]=O.[O-][As]=O.[Pb+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
As2O4Pb, Array | |
Record name | LEAD(II) ARSENITE | |
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Record name | LEAD(II) ARSENITE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70897141 | |
Record name | Lead arsenite | |
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URL | https://comptox.epa.gov/dashboard/DTXSID70897141 | |
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Molecular Weight |
421 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Lead(II) arsenite is a white powder. It is insoluble in water. It is toxic by inhalation and by ingestion., White solid; Insoluble in water; [Merck Index], WHITE POWDER. | |
Record name | LEAD(II) ARSENITE | |
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URL | https://cameochemicals.noaa.gov/chemical/3734 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Lead(II) arsenite | |
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Record name | LEAD(II) ARSENITE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Solubility |
Solubility in water: none | |
Record name | LEAD(II) ARSENITE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1212 | |
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Density |
5.85 g/cm³ | |
Record name | LEAD(II) ARSENITE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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CAS No. |
10031-13-7 | |
Record name | LEAD(II) ARSENITE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3734 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Lead arsenite | |
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Record name | Lead arsenite | |
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Record name | Lead arsenite | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1212 | |
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